Cas no 39723-59-6 (1H-Pyrrole, ethylmethyl-)

• Product Name: 1H-Pyrrole, ethylmethyl-
• CAS No: 39723-59-6
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 1514652
• PubChem ID: 529076
• Update Time: 2025-04-21

1H-Pyrrole, ethylmethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, ethylmethyl-
• 2-ethyl-1-methylpyrrole
• 39723-59-6
• 1H-Pyrrole, 2-ethyl-1-methyl
• NRFLRWJZUPDSLT-UHFFFAOYSA-N
• 2-Phenoxy-4,6-diphenylnicotinonitrile
• SCHEMBL256678
• DTXSID80336096

• Inchi： 1S/C7H11N/c1-3-7-5-4-6-8(7)2/h4-6H,3H2,1-2H3
• InChI Key： NRFLRWJZUPDSLT-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1CC

Computed Properties

• Exact Mass: 109.08923
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93